Cas no 68957-52-8 (3-Phosphatricyclo[4.2.1.01,4]nonane,9,9-dimethyl-3-phenyl-, 3-oxide)

3-Phosphatricyclo[4.2.1.01,4]nonane,9,9-dimethyl-3-phenyl-, 3-oxide structure
68957-52-8 structure
Product Name:3-Phosphatricyclo[4.2.1.01,4]nonane,9,9-dimethyl-3-phenyl-, 3-oxide
CAS No:68957-52-8
MF:C16H21OP
MW:260.311105489731
CID:513704
PubChem ID:111472
Update Time:2025-04-19

3-Phosphatricyclo[4.2.1.01,4]nonane,9,9-dimethyl-3-phenyl-, 3-oxide Chemical and Physical Properties

Names and Identifiers

    • 3-Phosphatricyclo[4.2.1.01,4]nonane,9,9-dimethyl-3-phenyl-, 3-oxide
    • 9,9-dimethyl-3-phenyl-3-phosphatricyclo[4.2.1.01,4]nonane 3-oxide
    • AG-G-67547
    • 3-Phosphatricyclo(4.2.1.01,4)nonane, 9,9-dimethyl-3-phenyl-, 3-oxide
    • 9,9-Dimethyl-3-phenyl-3-phosphatricyclo(4.2.1.01,4)nonane 3-oxide
    • 9,9-dimethyl-3-phenyl-3-phosphatricyclo[4.2.1.0~1,4~]nonane 3-oxide
    • 3-Phosphatricyclo[4.2.1.01,4]nonane, 9,9-dimethyl-3-phenyl-, 3-oxide
    • EINECS 273-344-4
    • 9,9-Dimethyl-3-phenyl-3lambda~5~-phosphatricyclo[4.2.1.0~1,4~]nonan-3-one
    • 68957-52-8
    • DTXSID50988687
    • Inchi: 1S/C16H21OP/c1-15(2)12-8-9-16(15)11-18(17,14(16)10-12)13-6-4-3-5-7-13/h3-7,12,14H,8-11H2,1-2H3
    • InChI Key: PHJAZRXSBRENRO-UHFFFAOYSA-N
    • SMILES: P1(C2C=CC=CC=2)(CC23CCC(CC12)C3(C)C)=O

Computed Properties

  • Exact Mass: 260.13313
  • Monoisotopic Mass: 260.133
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 1
  • Complexity: 421
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 4
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • Density: 1.15
  • Boiling Point: 426.6°C at 760 mmHg
  • Flash Point: 211.8°C
  • Refractive Index: 1.566
  • PSA: 17.07
  • LogP: 3.88350
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